4-fluoro-N-(3-sulfamoylphenyl)benzamide
Description
“4-fluoro-N-(3-sulfamoylphenyl)benzamide” is a chemical compound with the molecular formula C13H11FN2O3S . It has an average mass of 294.301 Da and a monoisotopic mass of 294.047455 Da .
Synthesis Analysis
The synthesis of benzamides, which includes compounds like “4-fluoro-N-(3-sulfamoylphenyl)benzamide”, can be achieved through direct condensation of carboxylic acids and amines . This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth .Molecular Structure Analysis
The molecular structure of “4-fluoro-N-(3-sulfamoylphenyl)benzamide” consists of a benzamide moiety that is N-linked to a benzyl group . The exact 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-fluoro-N-(3-sulfamoylphenyl)benzamide” include a molecular formula of C13H11FN2O3S, an average mass of 294.301 Da, and a monoisotopic mass of 294.047455 Da .Scientific Research Applications
Antioxidant Activity
4-fluoro-N-(3-sulfamoylphenyl)benzamide: has been studied for its potential antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress caused by free radicals. This compound could be used to scavenge free radicals, thereby reducing oxidative damage and potentially preventing diseases related to oxidative stress .
Antibacterial Applications
The antibacterial activity of benzamide derivatives, including 4-fluoro-N-(3-sulfamoylphenyl)benzamide , is a significant area of research. These compounds can be tested against various gram-positive and gram-negative bacteria to develop new antibacterial drugs, which are increasingly important due to rising antibiotic resistance .
Industrial Applications
Beyond medical applications, benzamide derivatives, including 4-fluoro-N-(3-sulfamoylphenyl)benzamide , find use in industrial sectors. They can be utilized in the plastic and rubber industry, paper industry, and even in agriculture as intermediates or additives to enhance product properties .
properties
IUPAC Name |
4-fluoro-N-(3-sulfamoylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11FN2O3S/c14-10-6-4-9(5-7-10)13(17)16-11-2-1-3-12(8-11)20(15,18)19/h1-8H,(H,16,17)(H2,15,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPPIPJHLOJHQQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)N)NC(=O)C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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